Cas no 2388-69-4 (Benzene,1,3-bis(methylthio)-)

Benzene,1,3-bis(methylthio)- is an organic compound featuring two methylthio (–SCH₃) groups attached to a benzene ring at the 1 and 3 positions. This structure imparts unique reactivity and functional properties, making it valuable in synthetic chemistry and specialty applications. The compound serves as a versatile intermediate in the synthesis of sulfur-containing derivatives, including agrochemicals, pharmaceuticals, and ligands for coordination chemistry. Its symmetrical substitution pattern enhances stability while allowing selective modifications. The methylthio groups contribute to both nucleophilic and electrophilic reactivity, enabling diverse transformations. The compound’s well-defined structure and sulfur-based functionality make it useful in research and industrial processes requiring precise molecular design.

Benzene,1,3-bis(methylthio)- structure

Product Name:Benzene,1,3-bis(methylthio)-

CAS No:2388-69-4

MF:C₈H₁₀S₂

MW:170.294999599457

MDL:MFCD11617788

CID:264202

PubChem ID:137576

Update Time:2025-10-29

Benzene,1,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1,3-bis(methylthio)-
- 1,3-Bis(methylthio)benzene
- 1,3-Bis(methylsulfanyl)benzene
- 3-(Methylthio)phenyl methyl sulfide
- 2388-69-4
- 2,6-dimethylthiobenzene
- Benzene, 1,3-bis(methylthio)-
- AKOS006316660
- m-bis(methyl-thio)benzene
- DTXSID70178583
- InChI=1/C8H10S2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,1-2H
- SCHEMBL83808
- starbld0037228
- 1,3-Benzenedithiol, S,S'-dimethyl-
- MDL： MFCD11617788
- Inchi： 1S/C8H10S2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,1-2H3
- InChI Key： IWGCIWHKAAGKNA-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=C(C=1)SC

Computed Properties

Exact Mass: 170.0225
Monoisotopic Mass: 170.022392
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 83.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 50.6

Experimental Properties

Density: 1.13
Boiling Point: 257.1°Cat760mmHg
Flash Point: 110.1°C
Refractive Index: 1.607
PSA: 0

Benzene,1,3-bis(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB435388-1 g	3-(Methylthio)phenyl methyl sulfide	2388-69-4	1g	€594.40	2023-06-16
abcr	AB435388-5 g	3-(Methylthio)phenyl methyl sulfide	2388-69-4	5g	€1373.40	2023-06-16
abcr	AB435388-500mg	3-(Methylthio)phenyl methyl sulfide; .	2388-69-4	500mg	€764.40	2025-02-15
abcr	AB435388-250mg	3-(Methylthio)phenyl methyl sulfide; .	2388-69-4	250mg	€551.20	2025-02-15
abcr	AB435388-1g	3-(Methylthio)phenyl methyl sulfide; .	2388-69-4	1g	€1048.40	2025-02-15
abcr	AB435388-5g	3-(Methylthio)phenyl methyl sulfide	2388-69-4	5g	€1373.40	2023-09-04